Cas no 1326981-56-9 (Pyrrolidine-1-(isopropylsulfonamide))

• Product Name: Pyrrolidine-1-(isopropylsulfonamide)
• CAS No: 1326981-56-9
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD18917119
• CID: 4588545
• PubChem ID: 53256760
• Update Time: 2025-06-09

Pyrrolidine-1-(isopropylsulfonamide) Chemical and Physical Properties

Names and Identifiers

• N-propan-2-ylpyrrolidine-1-sulfonamide
• Pyrrolidine-1-(isopropylsulfonamide)

• MDL： MFCD18917119
• Inchi： 1S/C7H16N2O2S/c1-7(2)8-12(10,11)9-5-3-4-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： RUHWAWJHPSIVNG-UHFFFAOYSA-N
• SMILES： N1(S(NC(C)C)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on Pyrrolidine-1-(isopropylsulfonamide)

Introduction to Pyrrolidine-1-(isopropylsulfonamide) and Its Applications in Modern Chemical Research

Pyrrolidine-1-(isopropylsulfonamide) is a significant compound in the realm of chemical biology and pharmaceutical research. With the CAS number 1326981-56-9, this molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound's structure, featuring a pyrrolidine ring linked to an isopropylsulfonamide moiety, makes it a versatile scaffold for developing novel bioactive molecules.

The pyrrolidine ring is a common structural motif in many biologically active compounds, known for its ability to mimic natural amino acid structures and interact with biological targets. The presence of the isopropylsulfonamide group enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications. These characteristics have positioned Pyrrolidine-1-(isopropylsulfonamide) as a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. Pyrrolidine-1-(isopropylsulfonamide) has been explored as a potential lead compound in this context. Its ability to interact with enzymes and receptors has led to investigations into its efficacy as an inhibitor for targets such as kinases and proteases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Pyrrolidine-1-(isopropylsulfonamide) is its potential in modulating biological pathways. Studies have shown that derivatives of this compound can exhibit inhibitory effects on specific enzymes, leading to downstream effects that could be therapeutically beneficial. For instance, modifications to the isopropylsulfonamide group have been found to enhance binding affinity to target proteins, improving the compound's potency.

The synthesis of Pyrrolidine-1-(isopropylsulfonamide) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyrrolidine core efficiently. Additionally, the introduction of the isopropylsulfonamide group has been optimized to maximize yield and purity. These synthetic advancements have made it possible to produce sufficient quantities of the compound for both research and potential clinical applications.

The pharmacological profile of Pyrrolidine-1-(isopropylsulfonamide) has been a subject of extensive investigation. Preclinical studies have demonstrated its ability to interact with biological targets in vitro, suggesting potential therapeutic effects. These studies have laid the groundwork for further exploration in vivo, where the compound's behavior within complex biological systems can be more accurately assessed. The results from these studies are crucial for understanding the compound's mechanism of action and its potential side effects.

One area where Pyrrolidine-1-(isopropylsulfonamide) shows promise is in the development of treatments for neurological disorders. The pyrrolidine ring's similarity to natural amino acids suggests that it could interact with neurotransmitter receptors, potentially modulating brain function. This hypothesis is supported by preliminary data indicating that derivatives of this compound can influence neurotransmitter release and receptor activity. Such findings could open new avenues for treating conditions like depression, anxiety, and neurodegenerative diseases.

The chemical diversity inherent in Pyrrolidine-1-(isopropylsulfonamide) also makes it a valuable tool for drug discovery libraries. By systematically varying different functional groups within the molecule, researchers can generate a library of compounds with diverse biological activities. This approach has been successful in identifying novel leads for various therapeutic areas, including oncology and infectious diseases. The flexibility of the scaffold allows for extensive chemical manipulation, making it an ideal candidate for high-throughput screening campaigns.

The future prospects of Pyrrolidine-1-(isopropylsulfonamide) are promising, with ongoing research aimed at optimizing its pharmacological properties. Advances in computational chemistry and molecular modeling are being leveraged to predict how structural modifications will affect biological activity. These computational tools can accelerate the discovery process by identifying promising derivatives before they are synthesized in the lab. This synergy between experimental chemistry and computational biology is crucial for bringing new drugs to market efficiently.

In conclusion, Pyrrolidine-1-(isopropylsulfonamide) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and versatile properties make it a valuable scaffold for developing novel bioactive molecules. With ongoing research focused on its pharmacological profile and synthetic optimization, this compound holds great promise for addressing various therapeutic challenges. As our understanding of its potential expands, so too does its potential to contribute to medical breakthroughs.